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Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the quantitative analysis of

Barium Dichromate (BaCr₂O₇) solutions using Ultraviolet-Visible (UV-Vis) spectroscopy. The

characteristic UV-Vis spectrum of the dichromate ion (Cr₂O₇²⁻) allows for reliable determination

of concentration. This note details the underlying principles, necessary instrumentation, and

step-by-step protocols for sample preparation, spectral acquisition, and data analysis based on

the Beer-Lambert Law.

Principle of Analysis
The UV-Vis analysis of barium dichromate is based on the strong light absorption by the

dichromate anion (Cr₂O₇²⁻). The absorption spectrum is a result of charge-transfer transitions,

where an electron moves from an oxygen ligand orbital to a chromium metal orbital.[1] In an

acidic medium, the dichromate ion is the predominant species and exhibits a characteristic

spectrum with two main absorption maxima and two minima in the UV and visible regions.[1][2]

This makes UV-Vis spectroscopy a powerful tool for quantitative analysis.

The concentration of a light-absorbing solute is directly proportional to the absorbance, as

described by the Beer-Lambert Law:

A = εbc

Where:
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A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity (L mol⁻¹ cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the analyte (mol L⁻¹)

To ensure the accuracy of the analysis, it is crucial to maintain a stable pH. Dichromate

(Cr₂O₇²⁻) exists in equilibrium with chromate (CrO₄²⁻). In acidic solutions, the equilibrium shifts

to favor the orange-red dichromate ion, while in neutral or basic conditions, the yellow

chromate ion is formed.[1] Therefore, all solutions must be prepared in an acidic medium, such

as perchloric acid or sulfuric acid, to ensure that the dichromate species is exclusively

measured.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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